Cas no 2199-54-4 (1H-Pyrrole-3-carboxylicacid, 2,4,5-trimethyl-, ethyl ester)

• Product Name: 1H-Pyrrole-3-carboxylicacid, 2,4,5-trimethyl-, ethyl ester
• CAS No: 2199-54-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 283855
• PubChem ID: 137484
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxylicacid, 2,4,5-trimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 2,4,5-trimethyl-, ethyl ester
• Pyrrole-3-carboxylic acid, 2,4,5-trimethyl-, ethyl ester
• ethyl 2,4,5-trimethyl-1H-pyrrole-3-carboxylate
• Ethyl 2,4,5-trimethylpyrrole-3-carboxylate
• DTXSID40944590
• AKOS006274132
• 1H-Pyrrole-3-carboxylic acid, 2,4,5-trimethyl, ethyl ester
• SR-01000389517
• 2,4,5-Trimethyl-1H-pyrrole-3-carboxylic acid ethyl ester
• 2,4,5-Trimethyl-3-carbethoxy-pyrrole
• 2199-54-4
• 1H-Pyrrole-3-carboxylic acid, 2,4,5-trimethyl-, ethyl ester
• 2,4,5-trimethyl-3-carbethoxy pyrrole
• Ethyl 2,4,5-trimethyl-1H-pyrrole-3-carboxylate #
• 55770-78-0
• SR-01000389517-1
• SCHEMBL11652842
• CCG-103192

• Inchi： 1S/C10H15NO2/c1-5-13-10(12)9-6(2)7(3)11-8(9)4/h11H,5H2,1-4H3
• InChI Key： WAPMICOPEJCJAD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)NC(C)=C1C)=O

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.059±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 104-105 ºC (methanol )
• Boiling Point: 313.9°Cat760mmHg
• Flash Point: 143.7°C
• Solubility: Very slightly soluble (0.82 g/l) (25 º C),
• PSA: 42.09